3-(3-methylphenylsulfonamido)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)propanamide

• IUPAC Name: 3-[(3-methylphenyl)sulfonylamino]-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C20H21N3O3S2/c1-15-4-2-5-17(12-15)28(25,26)23-10-8-20(24)22-14-16-7-9-21-18(13-16)19-6-3-11-27-19/h2-7,9,11-13,23H,8,10,14H2,1H3,(H,22,24)
• InChI Key: FRLVHGZGTBJICE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCCC(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

3-(3-methylphenylsulfonamido)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)propanamide is a useful research compound. Its molecular formula is C20H21N3O3S2 and its molecular weight is 415.53. The purity is usually 95%.
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Scientific Research Applications

Receptor Agonists

Sulfonamide derivatives have been synthesized and tested for their affinity and selectivity towards various receptors. For instance, certain sulfonamide compounds displayed nanomolar affinity against the human A3 adenosine receptor subtype, indicating their potential as receptor agonists. These compounds showed good selectivity over the A1 adenosine receptor subtype, with small alkyl groups as substituents enhancing the activity and selectivity (Baraldi et al., 2004).

Antimicrobial and Anticonvulsant Agents

Sulfonamide moieties have been incorporated into heterocyclic compounds showing promising antimicrobial and anticonvulsant activities. For example, some sulfonamide derivatives synthesized through the reaction with isocyanate followed by various compounds demonstrated significant anticonvulsive effects and offered protection against convulsions (Farag et al., 2012).

Drug Metabolism

The application of biocatalysis in drug metabolism has been demonstrated using sulfonamide compounds. LY451395, a biaryl-bis-sulfonamide, served as a case study to produce mammalian metabolites via microbial-based surrogate biocatalytic systems, enabling the structural characterization of these metabolites (Zmijewski et al., 2006).

Anticancer Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their in vitro anticancer activity against various cancer cell lines, demonstrating the potential of sulfonamide derivatives in cancer therapy. Certain compounds showed promising activity profiles, highlighting the versatility of sulfonamide groups in drug development (Azab et al., 2013).